Cas no 76379-67-4 (5,7,11,13-Octadecatetrayne-1,18-diol)

• Product Name: 5,7,11,13-Octadecatetrayne-1,18-diol
• CAS No: 76379-67-4
• MF: C₁₈H₂₂O₂
• MW: 270.366085529327
• CID: 569722
• PubChem ID: 93454
• Update Time: 2025-04-19

5,7,11,13-Octadecatetrayne-1,18-diol Chemical and Physical Properties

Names and Identifiers

• 5,7,11,13-Octadecatetrayne-1,18-diol
• 5,7,11,13-octadecatrayne-1,18-diol
• octadeca-5,7,11,13-tetrayne-1,18-diol
• SCHEMBL10781785
• EST2ZCB2SH
• 76379-67-4
• DTXSID3073636

• Inchi： 1S/C18H22O2/c19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20/h19-20H,1-2,11-18H2
• InChI Key： DXLYLRZSEWFXDB-UHFFFAOYSA-N
• SMILES： OCCCCC#CC#CCCC#CC#CCCCCO

Computed Properties

• Exact Mass: 270.16206
• Monoisotopic Mass: 270.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.0898 (rough estimate)
• Boiling Point: 353.48°C (rough estimate)
• Refractive Index: 1.4800 (estimate)
• PSA: 40.46